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molecular formula C10H12FN3O2 B149060 1-(2-Fluoro-4-nitrophenyl)piperazine CAS No. 154590-33-7

1-(2-Fluoro-4-nitrophenyl)piperazine

Cat. No. B149060
CAS RN: 154590-33-7
M. Wt: 225.22 g/mol
InChI Key: ZILOTWJFFLIFMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07671058B2

Procedure details

4N Hydrogen chloride/ethyl acetate solution (10.0 ml, 40.0 mmol) was added to a solution of 4-(2-fluoro-4-nitrophenyl)piperazine-1-carboxylic acid tert-butyl ester (compound of Reference Example 14; 2.50 g, 7.68 mmol) in ethyl acetate (10 ml) under ice cooling, and the mixture was stirred at room temperature for 12 hours. The reaction mixture was adjusted to pH=9 by addition of saturated aqueous sodium hydrogencarbonate, and concentrated under reduced pressure. The obtained solid was collected by filtration and washed with water to give the title compound (0.563 g, 37%) as a yellow solid.
Name
Hydrogen chloride ethyl acetate
Quantity
10 mL
Type
reactant
Reaction Step One
Name
4-(2-fluoro-4-nitrophenyl)piperazine-1-carboxylic acid tert-butyl ester
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
ethyl acetate
Quantity
10 mL
Type
solvent
Reaction Step One
Name
sodium hydrogencarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
37%

Identifiers

REACTION_CXSMILES
Cl.C(OCC)(=O)C.C(OC([N:15]1[CH2:20][CH2:19][N:18]([C:21]2[CH:26]=[CH:25][C:24]([N+:27]([O-:29])=[O:28])=[CH:23][C:22]=2[F:30])[CH2:17][CH2:16]1)=O)(C)(C)C.C(=O)([O-])O.[Na+]>C(OCC)(=O)C>[F:30][C:22]1[CH:23]=[C:24]([N+:27]([O-:29])=[O:28])[CH:25]=[CH:26][C:21]=1[N:18]1[CH2:19][CH2:20][NH:15][CH2:16][CH2:17]1 |f:0.1,3.4|

Inputs

Step One
Name
Hydrogen chloride ethyl acetate
Quantity
10 mL
Type
reactant
Smiles
Cl.C(C)(=O)OCC
Name
4-(2-fluoro-4-nitrophenyl)piperazine-1-carboxylic acid tert-butyl ester
Quantity
2.5 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCN(CC1)C1=C(C=C(C=C1)[N+](=O)[O-])F
Name
ethyl acetate
Quantity
10 mL
Type
solvent
Smiles
C(C)(=O)OCC
Step Two
Name
sodium hydrogencarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(O)([O-])=O.[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 12 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
FILTRATION
Type
FILTRATION
Details
The obtained solid was collected by filtration
WASH
Type
WASH
Details
washed with water

Outcomes

Product
Details
Reaction Time
 12 h
Name
title compound
Type
product
Smiles
FC1=C(C=CC(=C1)[N+](=O)[O-])N1CCNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 0.563 g
YIELD: PERCENTYIELD 37%
YIELD: CALCULATEDPERCENTYIELD 32.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.